Cas no 2220177-96-6 (6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid)

• Product Name: 6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid
• CAS No: 2220177-96-6
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 6313745
• PubChem ID: 132388230
• Update Time: 2025-07-15

6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid
• EN300-1698088
• 6-[3-(3-But-3-ynyldiazirin-3-yl)propanoylamino]-1H-indole-4-carboxylic acid
• 6-{3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanamido}-1H-indole-4-carboxylic acid
• Z3038756550
• 2220177-96-6
• AKOS034132523

• Inchi： 1S/C17H16N4O3/c1-2-3-6-17(20-21-17)7-4-15(22)19-11-9-13(16(23)24)12-5-8-18-14(12)10-11/h1,5,8-10,18H,3-4,6-7H2,(H,19,22)(H,23,24)
• InChI Key： VVIZBALQQVGTRC-UHFFFAOYSA-N
• SMILES： O=C(CCC1(CCC#C)N=N1)NC1C=C(C(=O)O)C2C=CNC=2C=1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Additional information on 6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid

Introduction to 6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid (CAS No. 2220177-96-6)

6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid, identified by its CAS number 2220177-96-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule represents a convergence of multiple structural motifs, including an indole core, a diazirine moiety, and an amide functional group, which collectively contribute to its unique chemical and biological properties. The presence of a but-3-ynyl substituent introduces a terminal alkyne group, enhancing its reactivity and potential for further functionalization. Such structural features make it a promising candidate for various applications, particularly in the development of targeted therapeutics and biochemical probes.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous bioactive compounds derived from this core structure exhibiting pharmaceutical relevance. Indole derivatives are known for their diverse biological activities, ranging from antimicrobial to anticancer properties. In the context of 6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-indole-4-carboxylic acid, the indole ring likely contributes to interactions with biological targets, such as enzymes or receptors, by virtue of its aromaticity and hydrogen bonding capabilities.

The incorporation of a diazirine group into the molecule is particularly noteworthy. Diazirines are photoactivatable crosslinking agents that have been widely utilized in biochemical research for the covalent labeling of proteins and other biomolecules. Upon exposure to ultraviolet (UV) light, diazirine groups undergo cycloaddition reactions with nucleophiles, such as tyrosine residues in proteins, enabling researchers to study protein-protein interactions, protein localization, and other dynamic processes within cells. The presence of this moiety in 6-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylopaneamido}-1H-indole-4-carboxylic acid suggests potential applications in proteomics and structural biology.

The amide functional group further enhances the molecular diversity of this compound. Amides are ubiquitous in biological systems and often serve as key components in drug molecules due to their ability to form hydrogen bonds and stabilize molecular structures. The specific placement of the amide group in 6-{3-(but--yn--1--yl)--diazirin--3--ylpropanamido}-1H-indole--4--carboxylic acid at the C-terminal position relative to the diazirine moiety may influence its solubility, bioavailability, and interactions with biological targets. This strategic positioning could facilitate targeted delivery or enhance binding affinity to specific receptors or enzymes.

The but--ynyl substituent at the 3-position of the diazirine moiety adds another layer of complexity to this molecule. Alkyne groups are versatile handles for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule, enabling the synthesis of derivatives with tailored biological activities. The presence of this alkyne functionality opens up possibilities for constructing libraries of analogs for high-throughput screening (HTS) or for generating probes with enhanced selectivity.

Recent advancements in computational chemistry have facilitated the virtual screening and design of novel bioactive molecules like 6-{(but--yn--1--yl)--diazirin--3--ylopaneamido}-1H-indole--4--carboxylic acid. Molecular docking studies have been employed to predict potential binding modes of this compound with various biological targets, including kinases, transcription factors, and membrane receptors. These simulations have highlighted regions within the molecule that may interact favorably with key residues in target proteins, providing insights into its mechanism of action.

In addition to computational approaches, experimental validation plays a crucial role in assessing the potential of CAS No. 2220177–96–6 as a pharmacological agent. Initial studies have demonstrated its ability to modulate specific signaling pathways by interacting with target proteins post photoactivation. For instance, researchers have observed changes in phosphorylation patterns following treatment with this compound in cell-based assays, suggesting its utility as an inhibitor or modulator of kinase activity.

The synthesis of 6-{(but–yn–1–yl)–diazirin–3–ylopaneamido}–1H–indole–4–carboxylic acid presents unique challenges due to its complex structure. Multi-step synthetic routes involving protection-deprotection strategies are often employed to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have enabled more efficient access to such intricate molecules, reducing production costs and improving scalability for preclinical studies.

The versatility of this compound also extends to its potential applications in materials science and nanotechnology. The combination of photoactivatable and functionalizable moieties makes it an attractive candidate for designing smart materials capable of responding to external stimuli. For example, conjugation with polymers or nanoparticles could lead to innovative drug delivery systems where release is triggered by UV irradiation.

Future directions for research on CAS No 2220177–96–6 include exploring its efficacy in animal models and clinical trials. Preclinical studies are underway to evaluate its safety profile and therapeutic potential across various disease indications. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate these efforts by leveraging expertise in medicinal chemistry, pharmacology, and biotechnology.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise for accelerating the development process for compounds like CAS No 2220177–96–6. Predictive models can identify optimal synthetic routes, predict binding affinities, and prioritize candidates for experimental validation based on large datasets generated from previous studies.

In conclusion,CAS No 2220177–96–6, represented by 6-{(but–yn–1–yl)–diazirin–3–ylopaneamido} – 1H – indole – 4 – carboxylic acid, is a multifaceted compound with significant potential across multiple domains including pharmaceuticals,biochemistry,nanotechnology,and material science . Its unique structural features ,including an indole core,a diazirine moiety,and an amide functional group,make it a valuable tool for both research applications *and* therapeutic development . Continued investigation into its properties *and* mechanisms will likely uncover new opportunities *and* advancements across various scientific fields .